ethyl 2-(2-((5-((2-aminothiazol-4-yl)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamido)-4-methylthiazole-5-carboxylate

• IUPAC Name: ethyl 2-[[2-[[5-[(2-amino-1,3-thiazol-4-yl)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H19N7O3S3/c1-4-26-13(25)12-8(2)18-15(29-12)20-11(24)7-28-16-22-21-10(23(16)3)5-9-6-27-14(17)19-9/h6H,4-5,7H2,1-3H3,(H2,17,19)(H,18,20,24)
• InChI Key: KHWIZSPZPGWIIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CSC2=NN=C(N2C)CC3=CSC(=N3)N)C
• Molecular Formula: C16H19N7O3S3
• Molecular Weight: 453.6 g/mol

Description

Ethyl 2-aminothiazole-4-acetate, a compound related to the one you’re asking about, is an organic ligand that possesses strong coordination ability and displays diverse coordination modes due to the presence of N, O coordination atoms.

Synthesis Analysis

The synthesis of related compounds, such as 2-aminothiazole-4-carboxylate Schiff bases, involves dissolving ethyl 2-aminothiazole-4-carboxylate and an aldehyde/ketone in absolute ethanol, adding a few drops of glacial acetic acid, and then stirring and refluxing the reaction mixture for 12 hours.

Molecular Structure Analysis

The thiazole ring, a key component of these compounds, is planar. Its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, satisfying Hückel’s rule.

Chemical Reactions Analysis

The reaction of acetophenone or cyclohexanone with thiourea in the presence of iodine has been used to achieve the synthesis of 4,5-substituted-2-aminothiazoles.

Physical And Chemical Properties Analysis

Ethyl 2-aminothiazole-4-acetate is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Other Potential Applications

Specific Scientific Field

Various fields of pharmacology and drug discovery.

Summary of the Application

The compound’s structural diversity suggests potential for other biological activities beyond antidiabetic effects.

Experimental Procedures

Results

• Diverse Biological Activities :
  • 1,3,4-Oxadiazole derivatives exhibit a wide spectrum of pharmacological activities, including antiviral, antibacterial, and anti-inflammatory effects.

Safety And Hazards

Ethyl 2-aminothiazole-4-acetate is classified as a combustible solid. It has a flash point of 185 °C in a closed cup. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound.

Future Directions

2-Aminothiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents. The wide scale of biological activities of these compounds has produced attention amongst medicinal chemists.